Cas no 202931-88-2 (1-Methyl-1H-1,2,3-triazole-5-carbaldehyde)

• Product Name: 1-Methyl-1H-1,2,3-triazole-5-carbaldehyde
• CAS No: 202931-88-2
• MF: C₄H₅N₃O
• MW: 111.101999998093
• MDL: MFCD10696346
• CID: 1036730
• PubChem ID: 21187507
• Update Time: 2025-04-20

1-Methyl-1H-1,2,3-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-1,2,3-triazole-5-carbaldehyde
• 1H-1,2,3-TRIAZOLE-5-CARBOXALDEHYDE, 1-METHYL-
• 3-methyltriazole-4-carbaldehyde
• 1-METHYL-1H-1,2,3-TRIAZOLE-5-CARBOXALDEHYDE
• VFAQDMYUCHBIJL-UHFFFAOYSA-N
• NE40204
• AB57107
• 3-METHYL-1,2,3-TRIAZOLE-4-CARBALDEHYDE
• A927902
• EN300-101429
• BS-12956
• CS-0186352
• 202931-88-2
• SCHEMBL264093
• AKOS006303379
• DTXSID40611215
• MFCD10696346
• DA-17121

• MDL： MFCD10696346
• Inchi： 1S/C4H5N3O/c1-7-4(3-8)2-5-6-7/h2-3H,1H3
• InChI Key： VFAQDMYUCHBIJL-UHFFFAOYSA-N
• SMILES： O=CC1=CN=NN1C

Computed Properties

• Exact Mass: 111.043261792g/mol
• Monoisotopic Mass: 111.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.8
• XLogP3: -0.5

1-Methyl-1H-1,2,3-triazole-5-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD225918)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes